![molecular formula C19H19N3O4S B2784724 (E)-1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)-N-(thiazol-2-yl)piperidine-4-carboxamide CAS No. 1207061-76-4](/img/structure/B2784724.png)
(E)-1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)-N-(thiazol-2-yl)piperidine-4-carboxamide
Overview
Description
The compound contains several functional groups, including a benzo[d][1,3]dioxol-5-yl group, an acryloyl group, a thiazol-2-yl group, and a piperidine-4-carboxamide group . These groups suggest that the compound might have interesting chemical and biological properties.
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzo[d][1,3]dioxol-5-yl group is a type of aromatic ether, the acryloyl group is a type of unsaturated carbonyl, the thiazol-2-yl group is a type of heterocycle, and the piperidine-4-carboxamide group is a type of amide .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the acryloyl group could potentially undergo addition reactions, and the amide group could participate in condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic ether and amide groups could affect its solubility and stability .Scientific Research Applications
Medicinal Chemistry and Drug Design
The compound’s structural complexity and heteroatoms position it as a promising candidate for drug development. Researchers have explored its potential in several therapeutic areas:
- Anxiolytic Properties (A): Some benzo[d]imidazo[2,1-b]thiazoles, including derivatives of our compound, have demonstrated non-sedative anxiolytic effects .
- Anticancer Activity (B): Certain benzo[d]imidazo[2,1-b]thiazoles exhibit potent anticancer properties, making them valuable in oncology research .
- PET Imaging Probe ©: The compound has been investigated as a PET imaging probe for detecting β-amyloid plaques in Alzheimer’s patients’ brains .
- Kinase Inhibition (D): Benzo[d]imidazo[2,1-b]thiazoles can act as kinase inhibitors, which are crucial in cancer therapy .
- Antimicrobial Activity (E): Some derivatives of this compound have shown antimicrobial effects, making them relevant in infectious disease research .
Neurology and Nerve Function
- Treatment of Nerve Function Loss (F): Benzo[d]oxazole derivatives, related to our compound, have been explored for their potential in treating nerve function loss .
Metabolism and Cytochrome P-450
- Metabolite Complex Formation: The compound and its derivatives have been studied in relation to their ability to form stable metabolite complexes with hepatic cytochrome P-450 enzymes .
Phenotype Associations
Future Directions
properties
IUPAC Name |
1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4S/c23-17(4-2-13-1-3-15-16(11-13)26-12-25-15)22-8-5-14(6-9-22)18(24)21-19-20-7-10-27-19/h1-4,7,10-11,14H,5-6,8-9,12H2,(H,20,21,24)/b4-2+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYXBTEHUTSIUQZ-DUXPYHPUSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=NC=CS2)C(=O)C=CC3=CC4=C(C=C3)OCO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC1C(=O)NC2=NC=CS2)C(=O)/C=C/C3=CC4=C(C=C3)OCO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)-N-(thiazol-2-yl)piperidine-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-1,3-benzodioxol-5-yl-2-[4-(4-isopropylphenoxy)-1-oxo[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl]acetamide](/img/structure/B2784648.png)
![3-(3,4-dimethoxyphenyl)-5-[1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole](/img/structure/B2784654.png)
![N-(2-([2,3'-bithiophen]-5-yl)ethyl)-5-bromonicotinamide](/img/structure/B2784662.png)
![4-Methyl-3-(2-oxopropoxy)-6H-benzo[c]chromen-6-one](/img/structure/B2784664.png)